1-(5-Chloropyrimidin-2-yl)azetidine-3-carboxylic acid
Overview
Description
1-(5-Chloropyrimidin-2-yl)azetidine-3-carboxylic acid, also known as 5-chloro-2-azetidinone, is an important building block in organic synthesis. As a versatile functional group, it has been widely investigated and applied in the synthesis of a variety of compounds, including drugs, pesticides, and agrochemicals. 5-chloro-2-azetidinone is a five-membered heterocyclic ring compound with a chlorine atom and a carboxylic group in the ring. It is a colorless solid that is soluble in water and polar organic solvents.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Antimicrobial and Antitubercular Activities : Analogs of 1-(5-Chloropyrimidin-2-yl)azetidine-3-carboxylic acid have been synthesized and tested for their antimicrobial activity against bacterial and fungal strains, as well as their in vitro antituberculosis activity against Mycobacterium tuberculosis. These studies help in designing antibacterial and antituberculosis compounds (Chandrashekaraiah et al., 2014).
Biological Activity in Plants and Bacteria
- Uptake and Incorporation Studies : Research on azetidine-2-carboxylic acid, a related compound, focuses on its uptake and incorporation into organisms like Arabidopsis thaliana and Escherichia coli. This research is important for understanding proline metabolism and protein conformation (Verbruggen et al., 1992).
- Role in Plant Physiology : Studies show that azetidine-2-carboxylic acid impacts ion uptake and release in plant roots, such as in barley, highlighting its role in understanding protein synthesis and ion transport in plants (Pitman et al., 1977).
Chemical Synthesis and Structural Analysis
- Synthesis of Analogues : Various analogues of azetidine-2-carboxylic acid and similar compounds have been synthesized, providing insights into their structures and potential applications in chemical synthesis (Panchasara & Pande, 2009).
- Detailed Structural Studies : Comprehensive studies on azetidines and related compounds offer insights into their structures, reactions, and applications, including their use in synthesizing cyclic products and other heterocyclic compounds (Singh et al., 2008).
Health and Safety Considerations
- Toxic and Teratogenic Effects : Azetidine-2-carboxylic acid, a related compound, is known for its toxic and teratogenic effects. Its presence in food sources like beets suggests a need for further investigation into its effects on human health (Rubenstein et al., 2006).
properties
IUPAC Name |
1-(5-chloropyrimidin-2-yl)azetidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClN3O2/c9-6-1-10-8(11-2-6)12-3-5(4-12)7(13)14/h1-2,5H,3-4H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRVAYACKJCZXSR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC=C(C=N2)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701204941 |
Source
|
| Record name | 3-Azetidinecarboxylic acid, 1-(5-chloro-2-pyrimidinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701204941 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Chloropyrimidin-2-yl)azetidine-3-carboxylic acid | |
CAS RN |
1289386-16-8 |
Source
|
| Record name | 3-Azetidinecarboxylic acid, 1-(5-chloro-2-pyrimidinyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1289386-16-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Azetidinecarboxylic acid, 1-(5-chloro-2-pyrimidinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701204941 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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